Cas no 1203184-64-8 (3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea)

• Product Name: 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea
• CAS No: 1203184-64-8
• MF: C₂₃H₂₂ClN₃O₃S
• MW: 455.95708322525
• CID: 6216362
• PubChem ID: 30375338
• Update Time: 2025-10-29

3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea
• 1-benzhydryl-3-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• 1203184-64-8
• 1-benzhydryl-3-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• F5537-0107
• VU0646867-1
• AKOS024513088
• 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(diphenylmethyl)urea

• Inchi： 1S/C23H22ClN3O3S/c24-20-13-12-19(16-21(20)27-14-7-15-31(27,29)30)25-23(28)26-22(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-13,16,22H,7,14-15H2,(H2,25,26,28)
• InChI Key： IHBSUPHLQNTUQF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 455.1070404g/mol
• Monoisotopic Mass: 455.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea

Introduction to 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea (CAS No: 1203184-64-8) in Modern Chemical and Pharmaceutical Research

The compound 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea, identified by the CAS number 1203184-64-8, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric elements, including chloro substituents and a thiazolidinone core, positions this compound as a promising candidate for further exploration in therapeutic development.

Recent research has highlighted the structural features of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea as critical for its biological activity. The chloro groups at the 3 and 4 positions of the phenyl ring contribute to its lipophilicity and interact favorably with biological targets, enhancing binding affinity. Meanwhile, the thiazolidinone moiety introduces a heterocyclic scaffold known for its versatility in drug design. This scaffold has been extensively studied for its role in modulating various biological pathways, making it a valuable component in the synthesis of novel therapeutic agents.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea have been facilitated by advanced synthetic methodologies. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic analyses, have enabled researchers to elucidate its precise molecular structure and purity. These advancements ensure that the compound meets stringent quality standards required for preclinical and clinical studies.

The pharmacological potential of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea has been explored in several recent studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate these targets suggests its utility as a lead molecule for developing new drugs. For instance, preliminary in vitro studies have demonstrated its inhibitory effects on specific kinases and proteases implicated in disease progression.

One of the most compelling aspects of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea is its structural diversity. The combination of a phenyl ring substituted with chloro groups and a thiazolidinone core creates a unique pharmacophore that can be further modified to optimize biological activity. This flexibility allows chemists to tailor the compound's properties for specific therapeutic applications. Such modifications may include altering substituents on the phenyl ring or introducing additional functional groups to enhance solubility or metabolic stability.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-y l)phenyl - 1 - (dipheny lmethyl ) urea to target proteins. These simulations provide insights into the compound's interactions at an atomic level and help predict its efficacy in vivo. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of 3 - 4 - chlor o - 3 - ( 11 - diox o - 11 lambda6 , 2 - thia z oli din - 2 - yl ) phen yl - 11 - ( dip hen ylm eth yl ) urea also involves innovative synthetic strategies that underscore its significance in modern chemical research. The use of transition metal catalysis and asymmetric synthesis techniques has enabled the construction of complex molecular architectures with high precision. These methodologies not only improve yield but also enhance enantioselectivity, which is crucial for developing enantiomerically pure drugs.

In conclusion, 34-chloro34chlor03(11dioxo11lambda62thiazolidin22y l )phen yl11(diphen ylm eth yl )urea (CAS No:1203184648) stands as a testament to the progress occurring at the intersection of chemistry and medicine. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in addressing unmet medical needs across various therapeutic areas.